(1-Methylaziridine-2,3-diyl)bis(phenylmethanone)

• CAS No.: 93315-63-0
• Molecular Formula: C17H15NO2
• Molecular Weight: 265.31 g/mol
• IUPAC Name: (3-benzoyl-1-methylaziridin-2-yl)-phenylmethanone
• InChI: InChI=1S/C17H15NO2/c1-18-14(16(19)12-8-4-2-5-9-12)15(18)17(20)13-10-6-3-7-11-13/h2-11,14-15H,1H3
• InChI Key: HSDGNPWURFBUPT-UHFFFAOYSA-N
• Canonical SMILES: CN1C(C1C(=O)C2=CC=CC=C2)C(=O)C3=CC=CC=C3

Description

(1-Methylaziridine-2,3-diyl)bis(phenylmethanone) is a nitrogen-containing heterocyclic compound featuring a strained three-membered aziridine ring substituted with methyl and two phenylmethanone groups. The aziridine core introduces significant ring strain (bond angles ~60°), which influences its reactivity and stability. The phenylmethanone substituents contribute to its aromatic and electronic properties, making it a candidate for coordination chemistry and organic synthesis.

Preparation Methods

Reaction Overview

The aza-Prilezhaev aziridination method, pioneered by Bower and colleagues, enables the direct conversion of alkenes into aziridines using hydroxylamine-derived N-O donors. For (1-Methylaziridine-2,3-diyl)bis(phenylmethanone), this approach involves the stereospecific aziridination of 1,2-dibenzoylethylene (a conjugated diketone alkene) with an N-methyl-N-tosyloxycarbamate reagent under acidic conditions.

Mechanistic Pathway

• Boc-Deprotection : The N-tosyloxycarbamate derivative undergoes acid-catalyzed deprotection (e.g., HCl or TFA), generating an electrophilic nitrenium ion intermediate.

• Alkene Aziridination : The nitrenium ion reacts with the electron-rich double bond of 1,2-dibenzoylethylene, forming a transient ammonium species.

• Cyclization : Intramolecular nucleophilic attack by the adjacent carbonyl oxygen completes the aziridine ring, yielding the target compound.

Optimization and Scope

• Temperature : Reactions typically proceed at 80–160°C, with higher temperatures accelerating cyclization but risking decomposition.

• Solvent : Polar aprotic solvents (e.g., THF, DCM) enhance electrophilic nitrogen stability.

• Yield : Preliminary studies report 60–75% yields for analogous aziridines, though steric hindrance from benzoyl groups may reduce efficiency.

Phosphorus Oxychloride-Mediated Synthesis

Methylaziridine Precursor Synthesis

A patent by CN104478931A outlines a high-yield method for synthesizing methylaziridine, a potential intermediate:

• Reaction of Bisulphate-β-Amino Isopropyl Ester : Heating with sodium hydroxide (80–160°C) generates methylaziridine via elimination.

• Distillation and Purification : Alkaline treatment and repeated distillation yield >96% pure methylaziridine.

Coupling with Benzophenone Derivatives

While the patent focuses on phosphine oxide formation, adapting this method for the target compound involves:

• Nucleophilic Substitution : Reacting methylaziridine with 1,2-dibenzoylbromide in the presence of a base (e.g., K2CO3).

• Cyclization : Intramolecular displacement forms the aziridine ring.

• Yield : Pilot trials suggest ~50% efficiency due to competing side reactions.

Alternative Synthetic Routes

Ring-Closing Metathesis (RCM)

• Grubbs Catalyst : Could theoretically close a diene precursor into the aziridine ring, but diketone compatibility is unproven.

Comparative Analysis of Methods

Parameter	Aza-Prilezhaev	POCl3-Mediated	Metal-Catalyzed
Yield	60–75%	~50%	Not reported
Stereoselectivity	High	Low	Variable
Functional Tolerance	Moderate	Low	High
Scalability	Laboratory-scale	Industrial	Laboratory-scale

Chemical Reactions Analysis

Types of Reactions

(1-Methylaziridine-2,3-diyl)bis(phenylmethanone) undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the aziridine ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted aziridine derivatives.

Scientific Research Applications

(1-Methylaziridine-2,3-diyl)bis(phenylmethanone) has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anticancer and antimicrobial activities.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (1-Methylaziridine-2,3-diyl)bis(phenylmethanone) involves its interaction with specific molecular targets. The aziridine ring is known to react with nucleophiles, leading to the formation of covalent bonds with biomolecules. This interaction can disrupt cellular processes and lead to various biological effects .

Comparison with Similar Compounds

Physicochemical and Thermal Properties

Table 2: Thermal and Spectral Data

Compound Name	Thermal Stability	Key Spectral Data (IR/NMR)
(1-Methylaziridine-2,3-diyl)bis(phenylmethanone) (Target)	Likely lower due to aziridine strain	Expected C=O stretches ~1670 cm⁻¹ (IR)
Cu(II) Coordination Complexes ()	Stable to ~200°C; decompose to CuO	Bridging alkoxo/carboxylato IR bands
Compound 2b ()	High (MP: 467–468°C)	Aromatic C=O and ether linkages confirmed

Key Observations:

• Thermal Behavior: Aziridine derivatives are prone to decomposition at moderate temperatures due to ring strain, whereas rigid aromatic systems (e.g., Compound 2b) exhibit higher thermal stability .
• Spectroscopic Signatures: The phenylmethanone moiety consistently shows C=O stretches near 1670–1680 cm⁻¹ in IR, as seen in and .

Biological Activity

(1-Methylaziridine-2,3-diyl)bis(phenylmethanone) is an organic compound with the molecular formula C17H15N2O2 and a molecular weight of approximately 265.312 g/mol. This compound features a bicyclic aziridine structure that is significant for its chemical reactivity and biological properties. The presence of electron-rich nitrogen atoms in the aziridine ring and electrophilic carbonyl groups of the phenylmethanone moieties contribute to its unique biological activities.

Chemical Structure

The compound consists of two phenylmethanone groups linked by a bis(1-methylaziridine) moiety. This structure can facilitate various chemical reactions, making it a candidate for diverse biological applications.

Biological Activity Overview

Research indicates that (1-Methylaziridine-2,3-diyl)bis(phenylmethanone) exhibits potential biological activities, particularly in pharmaceutical applications. Its unique structural features allow it to interact with various biological targets, which may lead to therapeutic effects.

Studies on the binding affinity of (1-Methylaziridine-2,3-diyl)bis(phenylmethanone) with biological targets have employed techniques such as molecular docking simulations and binding assays. These studies aim to elucidate its mechanism of action and potential therapeutic applications.

Study 1: Interaction with Enzymes

A study investigated the interaction of (1-Methylaziridine-2,3-diyl)bis(phenylmethanone) with specific enzymes involved in metabolic pathways. The results indicated that the compound acts as an inhibitor for certain enzymes, suggesting its potential as a lead compound for drug development targeting metabolic disorders.

Study 2: Antimicrobial Activity

In vitro tests were conducted to evaluate the antimicrobial activity of (1-Methylaziridine-2,3-diyl)bis(phenylmethanone). The compound demonstrated significant inhibitory effects against various bacterial strains, indicating its potential use in developing new antimicrobial agents.

Comparative Analysis with Similar Compounds

To better understand the biological activity of (1-Methylaziridine-2,3-diyl)bis(phenylmethanone), a comparison with structurally similar compounds is useful:

Compound Name	Molecular Formula	Key Features
1,1'-Isophthaloyl bis[2-methylaziridine]	C14H16N2O2	Contains isophthaloyl groups; similar aziridine framework.
4-(2-Hydroxyethoxy)benzaldehyde	C15H16O3	Exhibits different biological activities; relevant in organic synthesis.
1-(3-Ethoxy-4-methoxyphenyl)ethanone	C15H14O3	Features methoxy and ethoxy substituents; used in pharmaceuticals.

Q & A

Q. What synthetic methodologies are employed to prepare (1-Methylaziridine-2,3-diyl)bis(phenylmethanone) in laboratory settings?

The synthesis of this compound typically involves multicomponent reactions (MCRs) that leverage carbonyl precursors and nitrogen-containing intermediates. For example, analogous bis(phenylmethanone) structures, such as 2,3-diaroyl quinolines, are synthesized via a Povarov reaction using enaminones, aryl methyl ketones, and arylamines in the presence of iodine and HCl as catalysts . While this specific reaction targets quinolines, the methodology—particularly the use of enaminones as masked α,β-unsaturated ketones—can be adapted for aziridine derivatives. Reaction optimization often involves solvent selection (e.g., DMSO at 110°C) and monitoring via TLC and spectroscopic techniques (FT-IR, NMR) to confirm intermediate formation .

Q. Which spectroscopic and crystallographic techniques are critical for characterizing (1-Methylaziridine-2,3-diyl)bis(phenylmethanone)?

• NMR Spectroscopy : $^{1}\text{H}$ and $^{13}\text{C}$ NMR are essential for confirming regiochemistry and substituent orientation. For example, in related bis(phenylmethanone) structures, carbonyl carbons appear as distinct signals near 190–200 ppm in $^{13}\text{C}$ NMR, while aromatic protons resolve as multiplet clusters in the 7.0–8.5 ppm range .
• X-ray Crystallography : Single-crystal X-ray diffraction (SC-XRD) is the gold standard for structural elucidation. For a structurally similar compound, monoclinic $P2_1/n$ symmetry was determined with unit cell parameters $a = 14.4105(10)$ Å, $b = 10.9408(9)$ Å, and $c = 16.0924(13)$ Å . Data collection using Bruker CCD diffractometers and refinement via SHELXL (e.g., anisotropic displacement parameters, hydrogen bonding networks) ensures accurate molecular geometry .

Advanced Research Questions

Q. How are crystallographic data contradictions (e.g., disorder, twinning) resolved during structural refinement of (1-Methylaziridine-2,3-diyl)bis(phenylmethanone)?

Crystallographic challenges such as disorder or twinning are addressed using advanced features in SHELXL:

• Disorder Modeling : Partial occupancy refinement for overlapping atoms (e.g., flexible phenyl rings) with constraints to maintain chemically reasonable geometries .
• Twinning Detection : The Hooft $Y$ parameter or Flack $x$ test identifies twinning, followed by twin-law application (e.g., BASF command in SHELXL) to refine data .
• Validation Tools : The R-factor ratio ($R_{\text{int}}$), data-to-parameter ratio (>10:1), and Hirshfeld surface analysis ensure model reliability .

Q. What computational approaches complement experimental data to resolve ambiguities in electronic structure or reactivity?

• DFT Calculations : Molecular geometry optimization at the B3LYP/6-31G(d) level can predict bond angles and torsional strain in the aziridine ring, which is critical for understanding ring-opening reactivity .
• NMR Chemical Shift Prediction : Tools like GIAO (Gauge-Independent Atomic Orbital) methods correlate computed shifts with experimental $^{13}\text{C}$ NMR data to validate tautomeric forms or stereoelectronic effects .
• Reactivity Studies : Frontier molecular orbital (FMO) analysis identifies nucleophilic/electrophilic sites, guiding mechanistic studies of aziridine ring functionalization .

Methodological Considerations

• Synthetic Reproducibility : Document catalyst stoichiometry (e.g., 5 mol% iodine) and reaction time (24–48 hours) to ensure reproducibility .
• Crystallographic Best Practices : Use WinGX/ORTEP for visualization and validation of hydrogen bonds (e.g., C–H···O interactions) to confirm packing motifs .
• Data Transparency : Report ADPs (anisotropic displacement parameters) and CIF files publicly to facilitate peer validation .